Cas no 139139-62-1 (1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-)

1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- structure
139139-62-1 structure
Product Name:1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
CAS No:139139-62-1
MF:C13H13NO4
MW:247.246623754501
CID:1271805
Update Time:2024-08-04

1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
    • Inchi: 1S/C13H13NO4/c1-2-7-4-3-5-8-9(6-10(15)16)12(13(17)18)14-11(7)8/h3-5,14H,2,6H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: TWUWFVGKSVLPOK-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2CC)C(CC(O)=O)=C1C(O)=O

Computed Properties

  • Exact Mass: 247.08449

Experimental Properties

  • Density: 1.415±0.06 g/cm3(Predicted)
  • Boiling Point: 535.0±45.0 °C(Predicted)
  • PSA: 90.39
  • pka: 3.58±0.30(Predicted)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.